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Compound of Interest

Compound Name: Vertilmicin sulfate

Cat. No.: B12370549 Get Quote

Vertilmicin Sulfate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Vertilmicin sulfate is a novel semisynthetic aminoglycoside antibiotic. This document provides

a comprehensive technical guide on its core properties, including its CAS number and

molecular weight, and delves into its antibacterial activity. As specific detailed experimental

protocols and signaling pathways for Vertilmicin sulfate are not extensively published, this

guide presents established protocols for similar aminoglycosides and illustrates the generally

accepted mechanism of action for this class of antibiotics.

Core Properties of Vertilmicin Sulfate
Property Value Reference

CAS Number 857468-21-4

Molecular Weight 489.614 g/mol

Antibacterial Activity
Vertilmicin has demonstrated potent in vivo activity against a range of Gram-positive and Gram-

negative bacteria. Its efficacy, measured as the 50% effective dose (ED₅₀), has been compared
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to other aminoglycosides such as netilmicin, gentamicin, and verdamicin.

In Vivo Efficacy of Vertilmicin
Bacterial Strain Vertilmicin ED₅₀ (mg/kg)

Escherichia coli ATCC 25922 0.82

Escherichia coli 9612 0.67

Escherichia coli 1515 0.63

Klebsiella pneumoniae 12 0.29

Klebsiella pneumoniae 14 0.18

Staphylococcus aureus ATCC 29213 0.25

Staphylococcus aureus 9344 0.99

Staphylococcus aureus 15 0.70

Enterococcus faecalis ATCC 29212 7.11

Enterococcus faecalis HH22 4.35

Mechanism of Action
As a member of the aminoglycoside class of antibiotics, Vertilmicin sulfate is presumed to

exert its antibacterial effect by inhibiting protein synthesis in susceptible bacteria. This

mechanism involves several key steps:

Binding to the 30S Ribosomal Subunit: Aminoglycosides bind to the 16S rRNA within the 30S

ribosomal subunit.

Interference with Protein Synthesis Initiation: This binding can block the formation of the

initiation complex, preventing the start of protein synthesis.

Induction of mRNA Misreading: The binding of the antibiotic can cause misreading of the

mRNA codon, leading to the incorporation of incorrect amino acids into the growing

polypeptide chain.
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Inhibition of Translocation: The movement of the ribosome along the mRNA can be inhibited,

further disrupting protein synthesis.

Premature Termination: The antibiotic can cause the premature release of the ribosomal

complex from the mRNA.

These actions collectively lead to the production of non-functional or truncated proteins,

ultimately resulting in bacterial cell death.
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To cite this document: BenchChem. [Vertilmicin sulfate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370549#vertilmicin-sulfate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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